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Compound Name: 3-Ethyl-1-pentene

Cat. No.: B6595685

An In-depth Technical Guide to 3-Ethyl-1-pentene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-1-pentene is an acyclic alkene with the chemical formula C7H14. As a simple branched
olefin, it serves primarily as an organic building block in chemical synthesis and is utilized for
laboratory research purposes.[1] Its utility in more complex molecular frameworks makes a
thorough understanding of its properties and synthesis essential for chemists in various fields.
This document provides a comprehensive overview of its structural characteristics,
physicochemical properties, representative experimental protocols, and safety information.

Structural Formula and Chemical Identifiers

The structure of 3-ethyl-1-pentene is characterized by a five-carbon chain (pentene) with a
double bond at the first position (1-pentene) and an ethyl group attached to the third carbon.

IUPAC Name: 3-ethylpent-1-ene[2]

Molecular Formula: C7H14[2][3][4]

Canonical SMILES: CCC(CC)C=CJ3][5]

InChiKey: YPVPQMCSLFDIKA-UHFFFAOY SA-N[3][5]
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« CAS Number: 4038-04-4[2][3]

Chemical Structure:

Physicochemical Properties

The physical and chemical properties of 3-ethyl-1-pentene are summarized below. Data has
been aggregated from multiple sources to provide a comprehensive overview.

Property Value Source(s)
Molecular Weight 98.19 g/mol [21[31[4]
Exact Mass 98.109550447 Da [2][5][6]
Appearance Liquid

Boiling Point 85 - 85.4 °C at 760 mmHg [316]1[71[8]
Melting Point -127 °C to -127.48 °C [6][9][10]
Density 0.697 - 0.703 g/mL at 20 °C [316]1[71[8]
Refractive Index (nzo/D) 1.397 - 1.398 [6][9][10]
Vapor Pressure 77.8 mmHg at 25 °C [6]

Flash Point -20 °C [10]
XLogP3 3.3 [2][5][6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C);untg p 0 ]
Rotatable Bond Count 3 [6]

Applications in Research and Drug Development

3-Ethyl-1-pentene is classified as an organic building block.[8][10] Its primary application is in
fundamental organic synthesis, likely as a starting material or intermediate for the creation of
more complex molecules. Searches of scientific and patent literature did not reveal any direct
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biological activity or established roles in signaling pathways. Furthermore, there is no
documented use of 3-ethyl-1-pentene as a key structural component in active pharmaceutical
ingredients. Its use in the drug development sector would be indirect, potentially as a reagent in
the early-stage synthesis of a different, more complex target molecule. It is sold for research
purposes only and is not intended for therapeutic or diagnostic use.[1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and property
determination of 3-ethyl-1-pentene. These protocols are representative and based on
established organic chemistry techniques.

Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for synthesizing alkenes from aldehydes or ketones. 3-
Ethyl-1-pentene can be synthesized by reacting 2-ethylbutyraldehyde with the ylide generated
from methyltriphenylphosphonium bromide.[2][11]

Reaction Scheme: PhsP+*CHsBr~ + Base - [PhsP=CH:] + Aldehyde - 3-Ethyl-1-pentene +
PhsPO

Materials:

o Methyltriphenylphosphonium bromide

e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) solution in hexanes

o 2-Ethylbutyraldehyde

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

e Pentane
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Procedure:

¢ Ylide Generation:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),
suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

Cool the suspension to 0 °C using an ice bath.

Slowly add n-butyllithium (1.05 eq) dropwise via syringe. A color change (typically to deep
yellow or orange) indicates the formation of the phosphonium ylide.

Stir the mixture at 0 °C for 1 hour to ensure complete ylide formation.[12]

» Wittig Reaction:

In a separate flask, dissolve 2-ethylbutyraldehyde (1.0 eq) in a small amount of anhydrous
THF.

Add the aldehyde solution dropwise to the ylide suspension at O °C.

After the addition is complete, remove the ice bath and allow the reaction to warm to room
temperature.

Stir for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

e Work-up and Purification:

o

[e]

o

[¢]

Quench the reaction by slowly adding saturated aqueous NH4Cl solution.
Transfer the mixture to a separatory funnel and extract three times with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.

Filter the solution to remove the drying agent.
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o The major byproduct, triphenylphosphine oxide (TPPO), is a solid with low solubility in
nonpolar solvents. To remove it, concentrate the filtrate under reduced pressure, then
triturate the residue with cold pentane. The TPPO will precipitate and can be removed by
filtration.[12]

o The resulting pentane solution contains the desired product. Carefully remove the pentane
via fractional distillation to isolate the pure 3-ethyl-1-pentene, which has a boiling point of
approximately 85 °C.

Boiling Point Determination by Simple Distillation

The boiling point is a key physical constant for characterizing a liquid. Simple distillation is
effective for purifying a volatile liquid from non-volatile impurities and simultaneously measuring
its boiling point.[3][7]

Materials:

Crude 3-ethyl-1-pentene (at least 5 mL)
« Distillation flask (round-bottom)

e Condenser

e Receiving flask

e Thermometer and adapter

» Boiling chips or magnetic stir bar

e Heating mantle

Procedure:

e Apparatus Setup:

o Assemble a simple distillation apparatus. Place 5-10 mL of 3-ethyl-1-pentene and a few
boiling chips into the distillation flask.
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o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
leading to the condenser.[13]

o Connect the condenser to a cold water source, ensuring water flows in at the bottom and
out at the top.

« Distillation:
o Begin heating the flask gently.

o As the liquid boils, vapors will rise and surround the thermometer bulb. The temperature
will rise and then stabilize as the vapor enters the condenser.

o Record the temperature at which the liquid is actively distilling and condensing into the
receiving flask at a steady rate (e.g., one drop per second). This stable temperature is the
boiling point.[13][14]

o Record the ambient barometric pressure, as boiling point is pressure-dependent.

Density Determination using a Pychometer

A pycnometer (or specific gravity bottle) is a piece of glassware used to determine the density
of a liquid with high precision.[6]

Materials:

Pycnometer of a known volume (e.g., 10 mL)

Analytical balance (accurate to £0.0001 g)

Pure 3-ethyl-1-pentene

Thermometer

Procedure:

o Carefully clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on the
analytical balance (ma).
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« Fill the pycnometer with distilled water of a known temperature. Insert the stopper, allowing
excess water to exit through the capillary. Dry the outside of the pycnometer and weigh it
again (mz2).

o Empty and thoroughly dry the pycnometer.

« Fill the pycnometer with 3-ethyl-1-pentene at the same temperature. Insert the stopper,
wipe the exterior dry, and weigh it a final time (ms).

» Calculations:
o Mass of water = mz - m
o Volume of pycnometer = (Mass of water) / (Density of water at the measured temperature)
o Mass of 3-ethyl-1-pentene = ms - m1
o Density of 3-ethyl-1-pentene = (Mass of 3-ethyl-1-pentene) / (Volume of pycnometer)

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of 3-
ethyl-1-pentene via the Wittig reaction.
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Caption: Workflow for the synthesis and purification of 3-ethyl-1-pentene.
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Safety and Handling

3-Ethyl-1-pentene is a highly flammable liquid and vapor. It may be fatal if swallowed and
enters airways due to aspiration hazard.[10]

o Prevention: Keep away from heat, sparks, open flames, and hot surfaces. Ground and bond
container and receiving equipment. Use explosion-proof electrical, ventilating, and lighting
equipment. Wear protective gloves and eye protection.[10]

» Response: If swallowed, immediately call a poison center or doctor. Do NOT induce
vomiting. If on skin or hair, take off immediately all contaminated clothing and rinse skin with
water.[10]

» Storage: Store in a well-ventilated place. Keep cool and keep the container tightly closed.
Store locked up.[10]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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